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Compound of Interest

Compound Name: Diversol Bx

Cat. No.: B1168746

Technical Support Center: Diversol BX

Welcome to the Technical Support Center for Diversol BX. This resource is designed for
researchers, scientists, and drug development professionals to address common concerns
regarding the material compatibility and potential corrosive effects of Diversol BX on laboratory
equipment. Here you will find frequently asked questions, troubleshooting guidance, and
protocols to ensure the longevity and integrity of your laboratory apparatus.

Frequently Asked Questions (FAQs)

Q1: What is Diversol BX and what is its active ingredient?

Al: Diversol BX is a sanitizing cleaner used for cleaning and disinfecting food contact
surfaces, processing equipment, and other hard, non-porous surfaces in industrial and
institutional settings.[1][2] Its primary active ingredient is Sodium Dichloroisocyanurate
(NaDCC), a chlorine-releasing compound that provides its disinfecting properties.[3] When
dissolved in water, NaDCC forms hypochlorous acid (HOCI), the main agent responsible for
sanitation.[4]

Q2: Can Diversol BX corrode stainless steel equipment?

A2: While NaDCC, the active ingredient in Diversol BX, is generally considered less corrosive
to stainless steel than sodium hypochlorite (bleach), the potential for corrosion exists,
particularly with prolonged exposure, improper dilution, or on lower grades of stainless steel
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(e.g., 304 vs. 316).[5][6][7][8] Corrosion can manifest as pitting, discoloration, or rusting, which
can compromise the sterile nature of the surface by creating microscopic sites where
microorganisms can harbor.[5] It is crucial to adhere to the manufacturer's recommended
concentrations and contact times and to rinse surfaces thoroughly with potable water after
disinfection.[1]

Q3: What types of laboratory plastics are compatible with Diversol BX?

A3: The compatibility of plastics depends on their chemical compaosition. Many common
laboratory plastics have good resistance to chlorine-based disinfectants at proper dilutions.

o Polypropylene (PP): Generally shows good chemical resistance and is used for a wide range
of lab items like beakers and bottles.[9] It is resistant to many acids and bases.[10]

o High-Density Polyethylene (HDPE): Has good chemical resistance and high tensile strength,
making it suitable for rigid bottles.[9]

o Polycarbonate (PC): Can be susceptible to environmental stress cracking when exposed to
certain chemicals, especially under stress.[7][11] Alkaline solutions and some solvents can
damage polycarbonate.[11][12] Compatibility should be verified, especially for long-term
exposure.

o Polytetrafluoroethylene (PTFE): Possesses exceptional resistance to nearly all chemicals
and is suitable for the most demanding applications.[9]

Users should always consult manufacturer guidelines or perform compatibility testing if there is
any doubt.[13]

Q4: Are there materials that should NOT be exposed to Diversol BX?

A4: Yes. Based on product documentation for similar detergents, Diversol BX should not be
used on aluminum, soft metals, or galvanized surfaces.[14] Contact with acids should also be
avoided, as it can liberate toxic chlorine gas.[3][14]

Troubleshooting Guide
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This guide addresses specific issues that may arise from the use of Diversol BX on laboratory

equipment.

Issue 1: I've noticed pitting or discoloration on my
stainless steel surfaces.

Possible Cause 1: Incorrect Dilution. Using a concentration higher than recommended by the
manufacturer increases the corrosive potential.

Troubleshooting Step: Verify your dilution procedure against the product label (a common
sanitizing solution is 3g per liter of water).[1] Ensure the powder is fully dissolved.

Possible Cause 2: Prolonged Contact Time. Leaving the disinfectant solution on surfaces for
longer than the specified contact time can initiate corrosion.

Troubleshooting Step: Follow the recommended contact time and ensure surfaces are
thoroughly rinsed with potable water immediately after this period.[1]

Possible Cause 3: Low-Grade Stainless Steel. Equipment made from lower grades of
stainless steel, such as 304, is more susceptible to corrosion from chloride-containing
solutions compared to higher grades like 316.[7]

Troubleshooting Step: Identify the grade of your stainless steel. If using a lower grade,
minimize contact time and ensure thorough rinsing. For new equipment, consider specifying
316-grade stainless steel for better corrosion resistance.

Issue 2: Plastic components (e.g., tubing, connectors)
have become brittle, cracked, or cloudy.

Possible Cause 1: Material Incompatibility. The plastic material may not be compatible with
chlorine-based disinfectants, leading to environmental stress cracking (ESC).[15] This is
particularly a risk for materials like polycarbonate under physical stress.[7]

Troubleshooting Step: Identify the type of plastic. Refer to the material compatibility tables
below. If the material is known to have limited resistance, consider switching to a more
resistant plastic like PP or PTFE for replacement parts.
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e Possible Cause 2: High Temperature. Applying the disinfectant solution at elevated
temperatures can accelerate chemical attack on some polymers.

e Troubleshooting Step: Apply the solution at the temperature specified by the manufacturer's
instructions, typically between 49-57° C (120-135° F) for cleaning, followed by a sanitizing
rinse.[1]

Troubleshooting Workflow Diagram
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Problem Observed:

Equipment Degradation

What is the material?

Stainless Steel

Actions for Stainless Steel Actions for Plastics

A A A

[o]

Is material compatible?

(See tables) Yes

Is dilution correct? No

Yes No

Is contact time correct? Is component under stress?

Yes

Replace with resistant material

Is rinsing thorough? (e.g., PP, PTFE)

Consider upgrading

to 316 SS if problem persists

Click to download full resolution via product page

Caption: Troubleshooting workflow for equipment degradation.
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Data Presentation: Material Compatibility

The following tables provide a general guide to the compatibility of common laboratory
materials with Sodium Dichloroisocyanurate (NaDCC), the active ingredient in Diversol BX.
Ratings are based on published chemical resistance data and should be used as a starting
point. For critical applications, specific testing is recommended.

Table 1: Metals

. Compatibility
Material Grade ] Notes
Rating
More resistant to
. pitting and crevice
Stainless Steel 316 Good .
corrosion from
chlorides.[7]
Susceptible to
corrosion with
Stainless Steel 304 Fair extended contact or
high concentrations.
[7]
) Not recommended for
Aluminum - Poor

use.[14]

| Galvanized Surfaces | - | Poor | Not recommended for use.[14] |

Table 2: Plastics & Elastomers
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. L. Compatibility
Material Abbreviation . Notes
Rating
Highly resistant to
Polypropylene PP Excellent inorganic acids
and bases.[10][16]
Unrivaled resistance
Polytetrafluoroethylen
PTFE Excellent to almost all
e
chemicals.[9]
) ] Good general
High-Density ) ]
HDPE Good chemical resistance.
Polyethylene
[9]
Susceptible to stress
) cracking and attack by
Polycarbonate PC Fair to Poor ) ]
alkaline solutions.[7]
[11][12]
Generally good
Polyvinyl Chloride PVC Good resistance, but can

vary by formulation.

| Silicone | - | Fair to Good | Generally good, but may be affected by strong oxidizing agents.
[15] |

Rating Key: Excellent - No effect; Good - Minor effect, suitable for long-term use; Fair -
Moderate effect, suitable for short-term use, testing recommended; Poor - Severe effect, not
recommended.

Experimental Protocols

For laboratories needing to validate the compatibility of a specific piece of equipment with
Diversol BX, the following protocol provides a framework for testing. This method is adapted
from industry standards for evaluating the resistance of plastics and metals to chemical agents
(e.g., ASTM D543, ASTM G1/G31).[8][10][17]
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Protocol: Material Compatibility Immersion Test

1. Objective: To determine the effect of Diversol BX solution on the physical properties of a
material sample under controlled laboratory conditions.

2. Materials:

o Material coupons (samples) of the equipment in question (e.g., stainless steel 304,
polycarbonate). Minimum of 3 test coupons and 3 control coupons.

o Diversol BX powder.

e Deionized water.

o Glass beakers or other inert containers.

e Analytical balance (accurate to 0.1 mg).

o Calipers.

o Personal Protective Equipment (gloves, goggles).
3. Procedure:

e Preparation of Coupons:

[e]

Clean all coupons according to standard procedures (e.g., ASTM G1) to remove any
surface contaminants.[17]

[e]

Dry the coupons completely.

o

Measure the initial dimensions (length, width, thickness) of each coupon using calipers.

[¢]

Weigh each coupon to the nearest 0.1 mg and record this as the "Initial Mass."

e Solution Preparation:

o Prepare the Diversol BX solution at the highest concentration used in your laboratory
protocols (e.g., 6 g/L for cleaning).
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o Prepare a control solution of deionized water.

e |mmersion:

o Place the 3 test coupons in a beaker and completely submerge them in the Diversol BX
solution.

o Place the 3 control coupons in a separate beaker and submerge them in deionized water.
o Cover the beakers to prevent evaporation.
e Exposure:

o Maintain the beakers at a constant ambient temperature for a specified duration (e.g., 72
hours). The duration should reflect a "worst-case" scenario for exposure in your lab.

o Post-Exposure Evaluation:

[e]

Carefully remove the coupons from the solutions.
o Rinse all coupons thoroughly with deionized water.
o Dry the coupons completely using a lint-free cloth.

o Perform a visual inspection and record any changes: discoloration, staining, pitting,
swelling, cracking, or cloudiness.

o Weigh each dried coupon and record this as the "Final Mass."
o Measure the final dimensions of each coupon.
4. Data Analysis:
o Calculate Mass Change (%):[(Final Mass - Initial Mass) / Initial Mass] * 100

o Calculate Dimensional Change (%):[(Final Dimension - Initial Dimension) / Initial Dimension]
*100
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o Compare the average changes in the test coupons to the control coupons. A significant
difference indicates an effect from the disinfectant.

Corrosion Mechanism Diagram

This diagram illustrates the simplified chemical pathway by which chlorine-based disinfectants
can induce corrosion on stainless steel.

Diversol BX Solution

H20 Stainless Steel Surface
(Water)
Passive Layer Exposes . WEEERSICE
NaDCC +H0 HoCI dissociates Cl-
(Active Ingredient) (Hypochlorous Acid) (Chloride lons)

Pitting Corrosion
(Fe?* + 2CI- —~ FeClz)

Click to download full resolution via product page

Caption: Simplified mechanism of chloride-induced steel corrosion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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